(4-bromo-1H-pyrazol-1-yl)acetonitrile

• IUPAC Name: 2-(4-bromopyrazol-1-yl)acetonitrile
• InChI: InChI=1S/C5H4BrN3/c6-5-3-8-9(4-5)2-1-7/h3-4H,2H2
• InChI Key: MIKIWDXOQIASTM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NN1CC#N)Br
• Molecular Formula: C5H4BrN3
• Molecular Weight: 186.01 g/mol
• CAS No.: 925224-08-4

Description

“(4-bromo-1H-pyrazol-1-yl)acetonitrile” is a chemical compound with the molecular formula C5H4BrN3 and a molecular weight of 186.01. It is a solid substance at room temperature.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C5H4BrN3/c6-5-3-8-9(4-5)2-1-7/h3-4H,2H2. This indicates that the molecule consists of a pyrazole ring with a bromine atom at the 4-position and an acetonitrile group attached to the pyrazole ring.

Physical and Chemical Properties Analysis

“this compound” is a solid substance at room temperature.

Scientific Research Applications

Synthesis and Bioevaluation

(4-bromo-1H-pyrazol-1-yl)acetonitrile is a derivative of pyrazole, a heterocyclic compound, widely recognized for its core structure in various compounds showing significant agrochemical and pharmaceutical activities. Recent advancements in synthetic strategies and the biological activities of pyrazole derivatives have been discussed. These compounds, synthesized under various conditions, exhibit potential physical and chemical properties like herbicidal, antimicrobial, antifungal, antiviral, and antioxidant activities (Sheetal et al., 2018).

Medicinal Chemistry and Synthesis Techniques

The pyrazole moiety, referred to as a pharmacophore, plays a crucial role in many biologically active compounds and represents a vital component for medicinal chemistry. Pyrazoles, including derivatives like this compound, are extensively used as synthons in organic synthesis and have widespread biological activities. Notable activities include anticancer, analgesic, anti-inflammatory, antimicrobial, antiviral, anticonvulsant, antihistaminic, and anti-HIV. These derivatives are synthesized through various methods, including condensation followed by cyclization or multicomponent reactions (MCRs) under different conditions, yielding a diverse range of bioactive pyrazole derivatives (A. M. Dar & Shamsuzzaman, 2015).

Recent Developments in Multicomponent Synthesis

Multicomponent reactions (MCRs) for synthesizing pyrazole derivatives, including this compound, have gained popularity due to their therapeutic potential. The synthesis via MCRs has been optimized for pot, atom, and step economy, contributing to the development of biologically active molecules containing the pyrazole moiety. These molecules exhibit a range of activities, including antibacterial, anticancer, antifungal, antioxidant, and anti-inflammatory properties (Diana Becerra et al., 2022).

Safety and Hazards

“(4-bromo-1H-pyrazol-1-yl)acetonitrile” is considered hazardous. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection.